Cas no 103980-53-6 (4(3H)-Pyrimidinone,6-amino-2-methyl-5-pentyl-)
103980-53-6 structure
Product Name:4(3H)-Pyrimidinone,6-amino-2-methyl-5-pentyl-
CAS No:103980-53-6
MF:C10H17N3O
MW:195.261482000351
CID:145955
PubChem ID:135854960
Update Time:2025-04-19
4(3H)-Pyrimidinone,6-amino-2-methyl-5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,6-amino-2-methyl-5-pentyl-
- 4(1H)-Pyrimidinone,6-amino-2-methyl-5-pentyl- (9CI)
- 6-amino-2-methyl-5-pentyl-1H-pyrimidin-4-one
- 4-25-00-03754 (Beilstein Handbook Reference)
- 4-Pyrimidinol, 6-amino-2-methyl-5-pentyl-
- 6-Amino-2-methyl-5-pentyl-4-pyrimidinol
- 103980-53-6
- DTXSID50146184
- BRN 0156343
-
- Inchi: 1S/C10H17N3O/c1-3-4-5-6-8-9(11)12-7(2)13-10(8)14/h3-6H2,1-2H3,(H3,11,12,13,14)
- InChI Key: KEFKNRXOLRNLKI-UHFFFAOYSA-N
- SMILES: O=C1C(=C(N)N=C(C)N1)CCCCC
Computed Properties
- Exact Mass: 195.13731
- Monoisotopic Mass: 195.137162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5
- XLogP3: 1.2
Experimental Properties
- Density: 1.17
- Boiling Point: 301.7°C at 760 mmHg
- Flash Point: 136.3°C
- Refractive Index: 1.568
- PSA: 67.48
- LogP: 2.38670
4(3H)-Pyrimidinone,6-amino-2-methyl-5-pentyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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